Cas no 2413876-86-3 (tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate
• CAS No: 2413876-86-3
• MF: C₁₂H₁₃BrF₃NO₃
• MW: 356.135733366013
• CID: 5674377
• PubChem ID: 165770063
• Update Time: 2025-10-27

tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-86-3
• EN300-26665206
• tert-butyl N-[5-bromo-2-hydroxy-3-(trifluoromethyl)phenyl]carbamate
• tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C12H13BrF3NO3/c1-11(2,3)20-10(19)17-8-5-6(13)4-7(9(8)18)12(14,15)16/h4-5,18H,1-3H3,(H,17,19)
• InChI Key： BUPYJHHBJFXUSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(=C(C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 355.00309g/mol
• Monoisotopic Mass: 355.00309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate (CAS No. 2413876-86-3)

The compound tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate, identified by its CAS No. 2413876-86-3, is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and bromo substitution, make it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in developing next-generation therapeutics, particularly in oncology and CNS disorders. The bromo moiety further allows for versatile functionalization via cross-coupling reactions, aligning with the growing trend of precision chemistry in modern laboratories.

From an SEO perspective, users frequently search for terms such as "synthesis of trifluoromethylphenylcarbamates", "applications of bromo-hydroxy aromatic compounds", and "CAS 2413876-86-3 suppliers". Addressing these queries, this compound’s synthesis typically involves protecting group strategies for the phenol moiety, followed by selective bromination. Its tert-butyl carbamate group offers stability under acidic conditions, a feature highly valued in peptide mimetics and prodrug design.

Environmental and regulatory considerations are also hot topics. While tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate is not classified as hazardous, its handling requires standard laboratory precautions. The trifluoromethyl group’s persistence in the environment has sparked discussions on green chemistry alternatives, prompting researchers to explore catalytic methods for its introduction.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy (notably ¹⁹F-NMR for the CF₃ group) and high-resolution mass spectrometry. These methods ensure purity, a critical factor given its role in high-throughput screening libraries. Suppliers often highlight its >95% purity, catering to stringent pharmaceutical standards.

Innovations in flow chemistry and continuous manufacturing have further elevated the relevance of CAS 2413876-86-3. Its modular structure fits well with automated synthesis platforms, reducing waste and improving scalability—a key concern for cost-sensitive industries. This aligns with the broader shift toward sustainable chemical production.

In summary, tert-butyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate exemplifies the intersection of medicinal chemistry and process optimization. Its multifaceted utility ensures continued interest, while evolving synthetic methodologies address both performance and environmental priorities. For researchers, staying updated on its derivatization protocols and commercial availability remains essential.